Cas no 468-67-7 (24,25,26-Trinoroleanan-3-one,2-hydroxy-5,9,13-trimethyl-, (2a,4b,5b,8a,9b,10a,13a,14b)-)

24,25,26-Trinoroleanan-3-one,2-hydroxy-5,9,13-trimethyl-, (2a,4b,5b,8a,9b,10a,13a,14b)- structure
468-67-7 structure
Product Name:24,25,26-Trinoroleanan-3-one,2-hydroxy-5,9,13-trimethyl-, (2a,4b,5b,8a,9b,10a,13a,14b)-
CAS No:468-67-7
MF:C30H50O2
MW:442.716809749603
CID:331097
PubChem ID:271910
Update Time:2025-04-19

24,25,26-Trinoroleanan-3-one,2-hydroxy-5,9,13-trimethyl-, (2a,4b,5b,8a,9b,10a,13a,14b)- Chemical and Physical Properties

Names and Identifiers

    • 24,25,26-Trinoroleanan-3-one,2-hydroxy-5,9,13-trimethyl-, (2a,4b,5b,8a,9b,10a,13a,14b)-
    • 2-hydroxy-4,4a,6a,6b,8a,11,11,14a-octamethyl-2,4,5,6,6a,7,8,9,10,12,12a,13,14,14b-tetradecahydro-1H-picen-3-one
    • CERIN
    • Cerinneat
    • 2-hydroxy-4,4a,6b,8a,11,11,12b,14a-octamethylicosahydropicen-3(2h)-one
    • 2α-hydroxyfriedel-3-one
    • 2α-Hydroxy-friedelan-3-on
    • 2α-hydroxyfriedelan-3-one
    • 2α-hydroxy-friedelan-3-one
    • 2α-Hydroxyfriedelin (Cerin)
    • AC1L6R1D
    • AC1Q6OKM
    • AG-K-52055
    • AR-1E2394
    • CTK4I9610
    • NSC115909
    • 468-67-7
    • DTXSID60297419
    • NSC-115909
    • Inchi: 1S/C30H50O2/c1-19-24(32)20(31)17-22-27(19,5)10-9-21-28(22,6)14-16-30(8)23-18-25(2,3)11-12-26(23,4)13-15-29(21,30)7/h19-23,31H,9-18H2,1-8H3
    • InChI Key: DSEKYWAQQVUQTP-UHFFFAOYSA-N
    • SMILES: OC1C(C(C)C2(C)CCC3C(C)(CCC4(C)C5CC(C)(C)CCC5(C)CCC43C)C2C1)=O

Computed Properties

  • Exact Mass: 442.38100
  • Monoisotopic Mass: 442.381
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 32
  • Rotatable Bond Count: 0
  • Complexity: 816
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 10
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 9.2
  • Topological Polar Surface Area: 37.3Ų

Experimental Properties

  • Density: 1.006
  • Boiling Point: 510.1°Cat760mmHg
  • Flash Point: 215.9°C
  • Refractive Index: 1.514
  • PSA: 37.30000
  • LogP: 7.42780

24,25,26-Trinoroleanan-3-one,2-hydroxy-5,9,13-trimethyl-, (2a,4b,5b,8a,9b,10a,13a,14b)- Related Literature

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